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Compound of Interest

Compound Name: RSL3

CAS No.: 1219810-16-8

Cat. No.: B1680145

Get Quote

Introduction
RSL3 ((1S,3R)-RSL3) is a potent and specific small molecule inhibitor of Glutathione

Peroxidase 4 (GPX4), a key enzyme responsible for reducing lipid hydroperoxides and

protecting cells from membrane lipid peroxidation.[1] By inactivating GPX4, RSL3 leads to the

iron-dependent accumulation of toxic lipid reactive oxygen species (ROS), ultimately inducing a

regulated form of cell death known as ferroptosis.[1][2] This mechanism makes RSL3 a critical

tool for studying ferroptosis and a potential therapeutic agent for cancers that are dependent on

GPX4 for survival.[1] Accurate and consistent preparation of RSL3 stock solutions is

paramount for obtaining reproducible results in experimental settings. This document provides

detailed protocols for the preparation, storage, and use of RSL3 stock solutions in Dimethyl

Sulfoxide (DMSO), tailored for researchers, scientists, and drug development professionals.

Quantitative Data Summary
Proper handling and storage are crucial for maintaining the stability and activity of RSL3. The

following table summarizes its key physical and chemical properties.
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Parameter Value Citations

Molecular Formula C₂₃H₂₁ClN₂O₅ [3]

Molecular Weight ~440.9 g/mol [3]

Appearance Crystalline solid

Purity ≥98%

Solubility in DMSO

Ranging from ~30 mg/mL to

≥125.4 mg/mL. Specific values

from suppliers include 30

mg/mL, 35 mg/mL, 88 mg/mL,

100 mg/mL (may require

sonication), and ≥125.4

mg/mL.

[3][4][5]

Storage (Solid Form)
-20°C, protected from air and

light.
[1]

Storage (DMSO Stock)

Store in aliquots at -20°C for

up to several months or at

-80°C for long-term storage

(up to 2 years). Avoid repeated

freeze-thaw cycles.

[3][5][6]

Stability (Solid Form)
Stable for ≥4 years when

stored correctly at -20°C.

Stability (Aqueous)

Aqueous solutions are not

recommended for storage

beyond one day.

Typical Working Conc.

Highly cell-line dependent,

typically ranging from 100 nM

to 10 µM.

[3][7][8]

Experimental Protocols
Protocol 1: Preparation of a Concentrated RSL3 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM RSL3 stock solution in DMSO.

Materials:

RSL3 solid compound (e.g., 5 mg)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (amber or covered in foil)

Sterile pipette and tips

Vortex mixer and/or ultrasonic bath

Procedure:

Safety First: Wear appropriate Personal Protective Equipment (PPE), including gloves, a lab

coat, and safety glasses. Handle DMSO with care as it can facilitate the absorption of

substances through the skin.[9]

Weighing RSL3: Accurately weigh the desired amount of RSL3 solid in a sterile

microcentrifuge tube. For example, weigh 5 mg of RSL3.

Calculating DMSO Volume: Calculate the volume of DMSO required to achieve the desired

stock concentration.

Formula: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example for 5 mg of RSL3 (MW: 440.9 g/mol ) to make a 10 mM stock:

Volume (L) = 0.005 g / (0.010 mol/L * 440.9 g/mol ) = 0.001134 L

Volume = 1134 µL of DMSO.

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the RSL3 powder.[9]
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Mixing: Tightly cap the tube and vortex thoroughly. If the compound does not dissolve

completely, gentle warming of the tube to 37°C or sonication in an ultrasonic bath for a few

minutes can aid dissolution.[3][5] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense

the stock solution into smaller, single-use aliquots in sterile, light-protected tubes. Store the

aliquots at -20°C for short-to-mid-term use or at -80°C for long-term storage.[3][5]

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the concentrated DMSO stock solution into a cell culture

medium for treating cells.

Materials:

10 mM RSL3 stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile pipette and tips

Cell culture plates/flasks with seeded cells

Procedure:

Thaw Stock Solution: Remove one aliquot of the RSL3 stock solution from the freezer and

thaw it completely at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution directly into the cell culture

medium to achieve the final desired experimental concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept to a

minimum, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity.[10]

Example for a final concentration of 1 µM RSL3 in 10 mL of medium:
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First, create an intermediate dilution: Add 2 µL of the 10 mM stock to 1998 µL of

medium to get a 10 µM solution.

Then, add 1 mL of this 10 µM intermediate solution to 9 mL of medium in your culture

plate for a final volume of 10 mL and a final RSL3 concentration of 1 µM. The final

DMSO concentration will be 0.01%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the RSL3-treated samples.[10] This is crucial to

ensure that any observed effects are due to RSL3 and not the solvent.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the final concentration of RSL3 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard culture

conditions (e.g., 37°C, 5% CO₂).[8]

Visualizations
The following diagrams illustrate the experimental workflow for RSL3 preparation and its

primary signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1680145/docs?utm_src=pdf-body#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680145/docs?utm_src=pdf-body#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.researchgate.net/post/Can_someone_please_help_My_drug_is_dissolve_in_100_DMSO_and_my_control_is_also_100_DMSO_How_i_can_eliminate_DMSO_effect_from_my_drug_value
https://www.benchchem.com/product/b1680145/docs?utm_src=pdf-body#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680145/docs?utm_src=pdf-body#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://pmc.ncbi.nlm.nih.gov/articles/PMC6262051/
https://www.benchchem.com/product/b1680145/docs?utm_src=pdf-body#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Storage & Use

Working Solution

RSL3 Solid

Weigh Compound

Add Anhydrous DMSO

Dissolve (Vortex/Sonicate)

Concentrated Stock
(e.g., 10 mM)

Aliquot for Single Use

Store at -20°C / -80°C

Thaw Aliquot

Serially Dilute in
Cell Culture Medium

Treat Cells

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using RSL3.
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Caption: Signaling pathway of RSL3-induced ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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